Cas no 68890-66-4 (Piroctone olamine)

• Product Name: Piroctone olamine
• CAS No: 68890-66-4
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• MDL: MFCD01690792
• CID: 58884
• PubChem ID: 253662076
• Update Time: 2025-11-11

Piroctone olamine Chemical and Physical Properties

Names and Identifiers

• PIROCTONE OLEAMINE
• piroctone olamine
• 1-hydroxy-4-methyl-6(2,4,4-trimethylpentyl)2-pyridon monoethanolamine salt
• OCTO
• Piroctone ethanolamine
• Piroctone olamine
• 1-Hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-2(1H)-pyridone Ethanolamine
• Octopirox
• Kopirox
• Piroctone olamine [USAN]
• C14H23NO2.C2H7NO
• 1-Hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)pyridin-2(1H)-one compound with 2-aminoethanol (1:1)
• Piroctone olamine (USAN)
• 2(1H)-Pyridinone, 1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-, compd. with 2-aminoethanol (1:1)
• 1-Hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)pyridin-2(1H)-one, compound with 2-aminoethanol (1:1)
• 2(1H)-Pyridinone, 1-hydroxy-4-methyl-6-(2,4,4-trimeth
• Piroctone
• Ethanol, 2-amino-, compd. with 1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-2(1H)-pyridinone (1:1) (9CI); 1-Hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-2-pyridone monoethanolamine salt; Octopirox; Octopyrox; Piroctone ethanolamine salt; Piroctone olamine
• CCG-267454
• Piroctone olamine, United States Pharmacopeia (USP) Reference Standard
• 1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-1,2-dihydropyridin-2-one; 2-aminoethan-1-ol
• Piroctoneolamine
• CHEMBL2107154
• PIROCTONE ETHANOLAMINE SALT (1:1)
• 1-Hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-2-(1H)pyridinone, 2-aminoethanol salt
• PIROCTONE OLAMINE [USP-RS]
• 2(1H)-Pyridinone, 1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-, compound with 2-aminoethanol (1:1)
• Piroctone ethanolamine salt; Octopirox; Kopirox
• s5213
• PIROCTONE OLAMINE [INCI]
• 1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)pyridin-2(1H)-one compound with 2-aminoethan-1-ol (1:1)
• BCP29912
• Allermyl
• 1-Hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-2(1H)-pyridone compound with 2-aminoethanol (1:1)
• Piroctone olamine, analytical standard
• PIROCTONE ETHANOLAMINE [WHO-DD]
• EINECS 272-574-2
• 1-HYDROXY-4-METHYL-6-(2,4,4-TRIMETHYLPENTYL)-2-PYRIDONE MONOETHANOLAMINE, (+/-)-
• HY-B1345
• Octopyrox
• MFCD01690792
• P2178
• A836281
• PIROCTONE ETHANOLAMINE SALT (1:1) [MI]
• UNII-A4V5C6R9FB
• Piroctone ethanolamine salt
• 68890-66-4
• AMY40819
• AKOS025149526
• Keratolux
• SCHEMBL2843
• AS-15254
• PIROCTONE OLAMINE (MART.)
• FT-0653357
• PIROCTONE OLAMINE [MART.]
• 4-methyl-1-oxido-6-(2,4,4-trimethylpentyl)-2-pyridinone
• Octopirox (TN)
• W-104652
• D05505
• A4V5C6R9FB
• 1-Hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)pyridin-2(1H)-one 2-aminoethanol salt
• Q412572
• NSC 759894
• 2-aminoethanol;1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)pyridin-2-one
• DTXCID2026735
• 1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)-2-pyridone monoethanolamine salt
• PIROCTONE OLAMINE (USP-RS)
• CS-7659
• NSC-759894
• EC 272-574-2
• SBI-0653392.0001
• BTSZTGGZJQFALU-UHFFFAOYSA-N
• DA-66751
• Piroctone olamine

• MDL： MFCD01690792
• Inchi： 1S/C14H23NO2.C2H7NO/c1-10-6-12(15(17)13(16)8-10)7-11(2)9-14(3,4)5;3-1-2-4/h6,8,11,17H,7,9H2,1-5H3;4H,1-3H2
• InChI Key： BTSZTGGZJQFALU-UHFFFAOYSA-N
• SMILES： ON1C(C=C(C)C=C1CC(C)CC(C)(C)C)=O.OCCN

Computed Properties

• Exact Mass: 298.22600
• Monoisotopic Mass: 298.225643
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.8

Experimental Properties

• Color/Form: White or slightly yellow crystalline powder
• Melting Point: 134.0 to 138.0 deg-C
• Boiling Point: 344.1°C at 760 mmHg
• Flash Point: 161.9 ºC
• PSA: 88.48000
• LogP: 2.64650
• Merck: 7502

Piroctone olamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315-H318
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：UU7786150
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• HazardClass：8
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances

Additional information on Piroctone olamine

Professional Introduction to Piroctone Olamine (CAS No: 68890-66-4)

Piroctone Olamine, a compound with the chemical name 2,4-dimethyl-6-(1-hydroxyethyl)-1,4-diazepin-2-one, is a well-known and widely studied molecule in the field of pharmaceutical chemistry. Its CAS number, 68890-66-4, uniquely identifies it in scientific literature and databases, facilitating accurate referencing and research. This introduction delves into the compound's properties, applications, and the latest research findings that highlight its significance in modern medicine.

The chemical structure of Piroctone Olamine features a 1,4-diazepine core, which is a heterocyclic aromatic ring system containing two nitrogen atoms. This structural motif is known for its versatility in medicinal chemistry, contributing to the compound's antimicrobial and anti-inflammatory properties. The presence of a hydroxyethyl group at the 6-position and dimethyl groups at the 2- and 4-positions enhances its pharmacological activity, making it a valuable candidate for further therapeutic development.

Piroctone Olamine is primarily recognized for its antifungal and antibacterial properties. Its mechanism of action involves disrupting the cell wall synthesis of microbial pathogens, thereby inhibiting their growth and proliferation. This has led to its incorporation into various topical formulations used in the treatment of skin infections caused by fungi such as Candida and bacteria like Staphylococcus aureus. The compound's ability to penetrate the skin barrier effectively makes it suitable for dermal applications, ensuring prolonged contact with the target pathogens.

In recent years, research has expanded the understanding of Piroctone Olamine beyond its traditional antimicrobial applications. Studies have begun to explore its potential in managing inflammatory conditions, particularly those involving skin disorders. The anti-inflammatory effects of Piroctone Olamine are attributed to its ability to modulate cytokine production and inhibit key enzymes involved in the inflammatory cascade. This has sparked interest in developing novel therapeutic agents that combine its antimicrobial and anti-inflammatory properties for more comprehensive treatment strategies.

One of the most compelling areas of research involves Piroctone Olamine's role in immunomodulation. Emerging evidence suggests that it can enhance immune responses against certain pathogens while simultaneously reducing excessive inflammation. This dual-action profile makes it an attractive candidate for treating chronic inflammatory diseases such as psoriasis and eczema. Additionally, preclinical studies have indicated that Piroctone Olamine may have immunosuppressive effects in certain contexts, which could be beneficial in managing autoimmune conditions where an overactive immune system contributes to disease progression.

The pharmacokinetic profile of Piroctone Olamine has also been extensively studied to optimize its therapeutic efficacy. Research has shown that when formulated into creams or lotions, the compound exhibits good stability and prolonged release properties. This ensures sustained drug delivery to the site of infection or inflammation, improving patient compliance and treatment outcomes. Furthermore, studies have investigated the compound's metabolism and excretion pathways, providing insights into potential drug-drug interactions and dosing regimens that maximize safety and effectiveness.

Advances in nanotechnology have opened new avenues for enhancing the delivery of Piroctone Olamine. Nanoparticle-based formulations have been developed to improve bioavailability and target specificity. These innovations allow for controlled release profiles and increased penetration into tissues, making them particularly useful for treating deeper infections or systemic inflammatory conditions. The integration of nanotechnology with traditional pharmaceutical formulations represents a significant step forward in optimizing therapeutic interventions.

The safety profile of Piroctone Olamine has been thoroughly evaluated through numerous clinical trials and animal studies. Generally well-tolerated when used topically, it exhibits minimal systemic absorption at typical usage levels. However, as with any pharmacological agent, adverse effects such as mild irritation or allergic reactions have been reported in some cases. Ongoing research aims to identify populations who may be more susceptible to these effects and to develop strategies for minimizing potential side effects without compromising efficacy.

The regulatory landscape surrounding Piroctone Olamine reflects its established utility but also acknowledges ongoing research needs. Regulatory agencies have approved various formulations containing this compound for specific indications based on extensive preclinical and clinical data. As new research emerges demonstrating additional therapeutic applications or improved delivery systems, regulatory pathways will continue to evolve to accommodate these advancements while ensuring patient safety.

In conclusion, Piroctone Olamine (CAS No: 68890-66-4) remains a significant compound in pharmaceutical chemistry due to its broad-spectrum antimicrobial activity combined with emerging potential in immunomodulation and anti-inflammatory therapy. The latest research highlights its versatility as a therapeutic agent capable of addressing both infectious diseases and chronic inflammatory conditions through novel formulations and delivery systems developed using cutting-edge technologies like nanotechnology.